Cas no 1115336-39-4 (3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115336-39-4
• MF: C₂₆H₂₄N₄O₃S
• MW: 472.558764457703
• CID: 5389220
• Update Time: 2025-06-08

3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C26H24N4O3S/c1-2-33-23-13-11-21(12-14-23)28-24(31)18-34-26-27-15-16-30(26)22-10-6-7-19(17-22)25(32)29-20-8-4-3-5-9-20/h3-17H,2,18H2,1H3,(H,28,31)(H,29,32)
• InChI Key： RPEMFKZGNPHUGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(OCC)C=C3)=O)=NC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Professional Introduction to Compound with CAS No. 1115336-39-4 and Product Name: 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

The compound with the CAS number 1115336-39-4 and the product name 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a benzamide moiety, an imidazole ring, and a sulfanyl group, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating imidazole scaffolds. The imidazole ring in this compound is a well-known pharmacophore, frequently found in biologically active molecules. Its ability to interact with various biological targets makes it a valuable component in the design of novel therapeutic agents. The sulfanyl group further enhances the compound's potential by contributing to its solubility and binding affinity, which are critical factors in drug design.

The benzamide moiety is another key feature of this compound, known for its role in modulating enzyme activity and receptor interactions. In particular, benzamides have been extensively studied for their anti-inflammatory, analgesic, and anticancer properties. The combination of these functional groups in 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide suggests a multifaceted mechanism of action, which could be exploited for the development of new drugs targeting multiple pathways simultaneously.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Current research indicates that molecules containing imidazole and benzamide structures can interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various cancers. The 4-ethoxyphenyl group adds another layer of complexity, potentially influencing the compound's metabolic stability and bioavailability. These factors make it an attractive candidate for further investigation in oncology research.

Moreover, the structural features of this compound also make it suitable for exploring applications in neurodegenerative diseases. Imidazole derivatives have shown promise in modulating neurotransmitter systems, particularly those implicated in conditions like Alzheimer's and Parkinson's diseases. The presence of a sulfanyl group may enhance its ability to cross the blood-brain barrier, a critical requirement for effective central nervous system therapies. This dual potential for oncological and neurodegenerative applications underscores the versatility of this molecule.

In vitro studies have begun to unravel the pharmacological profile of 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide, revealing interesting interactions with various biological targets. Initial experiments suggest that it exhibits inhibitory activity against several enzymes relevant to cancer metabolism, including kinases and proteases. Additionally, its ability to modulate receptor activity has been observed in preliminary assays, indicating potential therapeutic benefits beyond traditional enzyme inhibition.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group and the subsequent modification of the imidazole ring are critical steps that determine the final pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound with its target proteins. These simulations have provided valuable insights into how different functional groups interact with biological receptors at an atomic level. The results suggest that optimal binding affinity can be achieved by fine-tuning the electronic properties of the benzamide moiety and the positioning of the sulfanyl group relative to the active site.

The development of new drug candidates is often accompanied by challenges related to pharmacokinetics and toxicity. However, preliminary pharmacokinetic studies on related compounds indicate that molecules with similar structures exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that 3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide may also possess good bioavailability upon appropriate formulation.

Future research directions include exploring derivatives of this compound with modified functional groups to enhance potency and selectivity. Additionally, investigating its mechanism of action at a deeper level will be crucial for understanding its therapeutic potential fully. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating these findings into clinical applications.

In conclusion,3-[2-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide (CAS No. 1115336-39-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various diseases, particularly cancer and neurodegenerative disorders. With continued investigation into its synthesis, pharmacology, and clinical potential, this compound holds significant promise as a foundation for new treatments that could improve patient outcomes worldwide.